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Compound of Interest

Compound Name: MLT-231

cat. No.: B15607148

MLT-231 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the use and stability of MLT-231 in DMSO
solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for MLT-2317

Al: MLT-231 is soluble in DMSO.[1][2] For in vitro experiments, it is recommended to use
newly opened, hygroscopic DMSO to ensure optimal solubility.[3]

Q2: What is the solubility of MLT-231 in DMSO?

A2: The solubility of MLT-231 in DMSO is 110 mg/mL (234.12 mM) with the aid of
ultrasonication.[3][4] Another source suggests a solubility of 10 mM in DMSO.[5] It is
recommended to prepare a stock solution and clarify it before use.

Q3: How should MLT-231 powder be stored?

A3: MLT-231 powder should be stored under dry and dark conditions.[1] For long-term storage
(months to years), a temperature of -20°C is recommended, which can maintain stability for up
to 3 years.[1][3][4] For short-term storage (days to weeks), 4°C is acceptable, with stability for
up to 2 years.[3][4]
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Q4: How should MLT-231 DMSO stock solutions be stored?

A4: DMSO stock solutions of MLT-231 should be stored at -20°C for short-term use (up to 1
month) or -80°C for long-term storage (up to 6 months).[3][5]

Q5: Is MLT-231 stable at room temperature?

A5: MLT-231 is stable for a few weeks during ordinary shipping at ambient temperature.[1][2]
However, for storage, the recommended colder temperatures should be maintained to ensure
its integrity.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation observed in
DMSO stock solution upon

storage.

The concentration may be too
high, or the storage
temperature may have
fluctuated.

Gently warm the solution and
use sonication to aid
dissolution.[3] If precipitation
persists, consider preparing a
fresh, lower concentration
stock solution. Ensure
consistent storage at -20°C or
-80°C.

Inconsistent experimental

results.

Degradation of the compound
due to improper storage or

handling.

Always use freshly prepared
working solutions for
experiments.[3] Ensure the
DMSO used is of high quality
and not contaminated with
water.[3] Verify the storage
conditions of the stock

solution.

Low apparent potency in cell-

based assays.

Suboptimal cell permeability or

incorrect dosage.

Review the experimental
protocol and consider
optimizing the concentration
range and incubation time.
Ensure the final DMSO
concentration in the cell culture
medium is not toxic to the

cells.

Difficulty dissolving the powder
in DMSO.

The compound may require

energy to dissolve fully.

Use ultrasonication to aid in
the dissolution of MLT-231 in
DMSO.[3][4]

Quantitative Data Summary

Storage and Stability of MLT-231
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Form Storage Temperature Duration
Powder -20°C 3 years[3][4]
4°C 2 years[3][4]

In DMSO -80°C 6 months[3][5]
-20°C 1 month[2][3][5]

Solubility of MLT-231

Solvent Concentration Notes

Ultrasonic assistance
DMSO 110 mg/mL (234.12 mM)

needed[3][4]
DMSO 10 mM -[5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM MLT-231 Stock Solution in DMSO
e Materials:

o MLT-231 powder (Molecular Weight: 469.85 g/mol )[1][4]

o

Anhydrous/Hygroscopic DMSO[3]

o

Sterile microcentrifuge tubes

Vortex mixer

[¢]

Ultrasonic bath

[¢]

e Procedure:

1. Weigh out 4.7 mg of MLT-231 powder and place it into a sterile microcentrifuge tube.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.medchemexpress.com/mlt-231.html
https://immunomart.com/product/mlt-231/
https://www.medchemexpress.com/mlt-231.html
https://immunomart.com/product/mlt-231/
https://www.medchemexpress.com/mlt-231.html
https://www.probechem.com/products_MLT-231.html
https://www.excenen.com/MLT-231.html
https://www.medchemexpress.com/mlt-231.html
https://www.probechem.com/products_MLT-231.html
https://www.benchchem.com/product/b15607148?utm_src=pdf-body
https://www.medchemexpress.com/mlt-231.html
https://immunomart.com/product/mlt-231/
https://www.probechem.com/products_MLT-231.html
https://www.benchchem.com/product/b15607148?utm_src=pdf-body
https://www.benchchem.com/product/b15607148?utm_src=pdf-body
https://www.medkoo.com/products/41975
https://immunomart.com/product/mlt-231/
https://www.medchemexpress.com/mlt-231.html
https://www.benchchem.com/product/b15607148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

2. Add 1 mL of high-quality DMSO to the tube.
3. Vortex the solution vigorously for 1-2 minutes.

4. If the powder is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes, or
until the solution is clear.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
6. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]
Protocol 2: In Vitro Cell-Based Assay
o Cell Seeding:

o Seed cells (e.g., OCI-Ly3, an ABC-DLBCL cell line) in a 96-well plate at a desired density
and allow them to adhere overnight.[3]

e Compound Preparation and Treatment:
o Thaw a frozen aliquot of the 10 mM MLT-231 DMSO stock solution.

o Prepare serial dilutions of the MLT-231 stock solution in the appropriate cell culture
medium to achieve the desired final concentrations (e.g., 19.5 nM to 10000 nM).[3] Ensure
the final DMSO concentration in all wells, including the vehicle control, is consistent and
non-toxic (typically < 0.5%).

o Remove the old medium from the cells and add the medium containing the different
concentrations of MLT-231 or the vehicle control.

e Incubation and Analysis:
o Incubate the cells for the desired period (e.g., 24 hours).[3]

o Analyze the cellular response using an appropriate method, such as a cell proliferation
assay (e.g., MTT or CellTiter-Glo) or by preparing cell lysates for Western blot analysis of
MALT1 substrates like BCL10, CYLD, and RELB.[3]
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Visualizations

MLT-231 Mechanism of Action: MALT1 Inhibition

MLT-231 is a potent and highly selective allosteric inhibitor of Mucosa-Associated Lymphoid
Tissue Lymphoma Translocation protein 1 (MALT1).[3][4][6] MALT1 is a key component of the
CARD11-BCL10-MALT1 (CBM) complex, which plays a crucial role in the NF-kB signaling
pathway, particularly in lymphocytes.[7] By inhibiting the proteolytic activity of MALT1, MLT-231
prevents the cleavage of downstream substrates like BCL10, which is essential for the
activation of the NF-kB pathway.[3][4] This inhibition ultimately suppresses the expression of
NF-kB target genes.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [MLT-231 stability in DMSO solution]. BenchChem,
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231-stability-in-dmso-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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